rac-Phycocyanobilin
rac-Phycocyanobilin
Brand Name:
Vulcanchem
CAS No.:
215871-76-4
VCID:
VC0129876
InChI:
InChI=1S/C33H38N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h7,13-15,19,34-35H,8-12H2,1-6H3,(H,37,42)(H,38,39)(H,40,41)/b20-7+,24-13+,27-14-,28-15-
SMILES:
CCC1=C(C(=NC1=O)C=C2C(=C(C(=CC3=C(C(=C(N3)C=C4C(=CC)C(C(=O)N4)C)C)CCC(=O)O)N2)CCC(=O)O)C)C
Molecular Formula:
C33H38N4O6
Molecular Weight:
586.689
rac-Phycocyanobilin
CAS No.: 215871-76-4
Reference Standards
VCID: VC0129876
Molecular Formula: C33H38N4O6
Molecular Weight: 586.689
| CAS No. | 215871-76-4 |
|---|---|
| Product Name | rac-Phycocyanobilin |
| Molecular Formula | C33H38N4O6 |
| Molecular Weight | 586.689 |
| IUPAC Name | 3-[(2Z,5E)-2-[[3-(2-carboxyethyl)-5-[(Z)-[(3E)-3-ethylidene-4-methyl-5-oxopyrrolidin-2-ylidene]methyl]-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-yl]propanoic acid |
| Standard InChI | InChI=1S/C33H38N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h7,13-15,19,34-35H,8-12H2,1-6H3,(H,37,42)(H,38,39)(H,40,41)/b20-7+,24-13+,27-14-,28-15- |
| Standard InChIKey | NNMALANKTSRILL-HSHKIBDDSA-N |
| SMILES | CCC1=C(C(=NC1=O)C=C2C(=C(C(=CC3=C(C(=C(N3)C=C4C(=CC)C(C(=O)N4)C)C)CCC(=O)O)N2)CCC(=O)O)C)C |
| Synonyms | (3E)-18-Ethyl-3-ethylidene-1,2,3,19,22,24-hexahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoic Acid; (±)-Phycocyanobilin; |
| PubChem Compound | 54611329 |
| Last Modified | Nov 11 2021 |
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